N-(5-chloro-2-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide

• IUPAC Name: N-(5-chloro-2-methylphenyl)-2-[2-[(4-methylphenyl)sulfonylamino]-1,3-thiazol-4-yl]acetamide
• InChI: InChI=1S/C19H18ClN3O3S2/c1-12-3-7-16(8-4-12)28(25,26)23-19-21-15(11-27-19)10-18(24)22-17-9-14(20)6-5-13(17)2/h3-9,11H,10H2,1-2H3,(H,21,23)(H,22,24)
• InChI Key: YEELCULZBXPPAL-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)S(=O)(=O)NC2=NC(=CS2)CC(=O)NC3=C(C=CC(=C3)Cl)C
• Molecular Formula: C19H18ClN3O3S2
• Molecular Weight: 436.0 g/mol

Description

N-(5-chloro-2-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide is a useful research compound. Its molecular formula is C19H18ClN3O3S2 and its molecular weight is 435.94. The purity is usually 95%.
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Scientific Research Applications

Structural and Metabolic Stability Investigations

Research on structurally related compounds highlights efforts to improve metabolic stability, crucial for developing efficacious therapeutic agents. For instance, studies have investigated various heterocyclic analogues as alternatives to certain rings to reduce or eliminate metabolic deacetylation, a common pathway that affects the pharmacokinetic profile of therapeutic compounds. These efforts aim to enhance the stability and efficacy of potential drugs by modifying their chemical structure, ensuring they maintain their activity in vivo without rapid degradation (Stec et al., 2011).

Anticonvulsant Activity Exploration

The synthesis and evaluation of heterocyclic compounds incorporating a sulfonamide moiety have demonstrated significant anticonvulsant effects in preclinical models. Such compounds have been synthesized through reactions involving specific acetamide derivatives, followed by evaluation against picrotoxin-induced convulsion models. This research underscores the potential of these compounds in developing new anticonvulsant therapies, highlighting the therapeutic relevance of the chemical scaffold found in N-(5-chloro-2-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide (Farag et al., 2012).

Anticancer and Antimicrobial Applications

Several studies have synthesized novel sulfonamide derivatives, including compounds with similar structural motifs to N-(5-chloro-2-methylphenyl)-2-(2-(4-methylphenylsulfonamido)thiazol-4-yl)acetamide, to explore their cytotoxic activity against various cancer cell lines. These efforts have identified compounds with potent activity against specific cancer types, offering insights into the design of new anticancer agents. Additionally, the antimicrobial potential of these compounds has been assessed, revealing promising antibacterial and antifungal activities that could lead to the development of new antimicrobial therapies (Ghorab et al., 2015).